6-cyclopropyl-N-[1-(3-methoxyphenyl)ethyl]-3-methyl[1,2]oxazolo[5,4-b]pyridine-4-carboxamide

• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 6-cyclopropyl-N-[1-(3-methoxyphenyl)ethyl]-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C20H21N3O3/c1-11(14-5-4-6-15(9-14)25-3)21-19(24)16-10-17(13-7-8-13)22-20-18(16)12(2)23-26-20/h4-6,9-11,13H,7-8H2,1-3H3,(H,21,24)
• InChI Key: ZENVMJPBVSZTAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC(=N2)C3CC3)C(=O)NC(C)C4=CC(=CC=C4)OC

Description

6-CYCLOPROPYL-N~4~-[1-(3-METHOXYPHENYL)ETHYL]-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE is a complex organic compound that belongs to the class of isoxazolo[5,4-b]pyridine derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a cyclopropyl group, a methoxyphenyl group, and a methylisoxazolo[5,4-b]pyridine core, contributes to its distinct chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-CYCLOPROPYL-N~4~-[1-(3-METHOXYPHENYL)ETHYL]-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Isoxazole Ring: The isoxazole ring can be synthesized via a 1,3-dipolar cycloaddition reaction between a nitrile oxide and an alkyne.

Construction of the Pyridine Ring: The pyridine ring can be constructed through a series of condensation reactions involving appropriate aldehydes and amines.

Introduction of the Cyclopropyl Group: The cyclopropyl group can be introduced via cyclopropanation reactions using diazo compounds and transition metal catalysts.

Attachment of the Methoxyphenyl Group: This step often involves a Suzuki-Miyaura cross-coupling reaction between a boronic acid derivative and a halogenated precursor.

Final Coupling and Functionalization: The final steps involve coupling the intermediate products and functionalizing the molecule to obtain the desired carboxamide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This includes the use of continuous flow reactors for better control of reaction conditions, as well as the implementation of green chemistry principles to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxyphenyl group, leading to the formation of phenolic derivatives.

Reduction: Reduction reactions can target the carboxamide group, converting it to an amine.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the isoxazole and pyridine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO~4~) and chromium trioxide (CrO~3~).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH~4~) and sodium borohydride (NaBH~4~) are frequently used.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) and nucleophiles such as amines and thiols are commonly employed.

Major Products

Oxidation: Phenolic derivatives.

Reduction: Amines.

Substitution: Various substituted isoxazolo[5,4-b]pyridine derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique reactivity and potential as a building block for more complex molecules. Its ability to undergo various chemical transformations makes it a valuable intermediate in organic synthesis.

Biology

Biologically, 6-CYCLOPROPYL-N~4~-[1-(3-METHOXYPHENYL)ETHYL]-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE has shown promise in preliminary studies as an inhibitor of certain enzymes and receptors. This makes it a candidate for further research in drug development.

Medicine

In medicine, the compound is being investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders and cancers. Its ability to modulate specific biological pathways is of significant interest.

Industry

Industrially, this compound could be used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 6-CYCLOPROPYL-N~4~-[1-(3-METHOXYPHENYL)ETHYL]-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to these targets, altering their activity and thereby modulating various biological pathways. For example, it may inhibit the activity of certain kinases, leading to reduced cell proliferation in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• 6-Cyclopropyl-N~4~-[1-(4-methoxyphenyl)ethyl]-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide
• 6-Cyclopropyl-N~4~-[1-(3-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide

Uniqueness

Compared to similar compounds, 6-CYCLOPROPYL-N~4~-[1-(3-METHOXYPHENYL)ETHYL]-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE is unique due to the presence of the methoxy group on the phenyl ring, which can significantly influence its chemical reactivity and biological activity. This structural feature may enhance its binding affinity to certain biological targets, making it a more potent compound in specific applications.